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Compound of Interest

Tert-butyl 3-ethenylazetidine-1-
Compound Name:
carboxylate

cat. No.: B1321209

An In-depth Guide to the Molecular Weight of Tert-butyl 3-ethenylazetidine-1-carboxylate

This technical guide provides a detailed breakdown of the molecular weight of tert-butyl 3-
ethenylazetidine-1-carboxylate, a heterocyclic building block utilized by researchers,
scientists, and drug development professionals in the synthesis of novel compounds.

Molecular Composition and Weight

Tert-butyl 3-ethenylazetidine-1-carboxylate is an organic compound with the chemical
formula C10H17NOZ2.[1][2] Its molecular weight is a fundamental property, essential for
stoichiometric calculations in chemical reactions and for the characterization of synthesized
molecules. The calculated molecular weight of this compound is approximately 183.25 g/mol .

[1]

Calculation of Molecular Weight

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
The table below outlines the contribution of each element to the total molecular weight.
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. Atomic Mass Total Mass

Element Symbol Atomic Count

(amu) (amu)
Carbon C 10 12.011 120.11
Hydrogen H 17 1.008 17.136
Nitrogen N 1 14.007 14.007
Oxygen O 2 15.999 31.998
Total 183.251

Logical Representation of Molecular Weight
Calculation

The following diagram illustrates the logical relationship between the elemental components
and the final calculated molecular weight of the compound.
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Elemental Composition

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)
10 atoms 17 atoms 1 atom 2 atoms

Atomic Weights (amu)

12.011 1.008 14.007 15.999

Total Elemental Mass

120.11 —‘ 17.136 14.007 ’* 31.998

Molecular Weight
183.251 g/mol

Click to download full resolution via product page

Caption: Molecular weight calculation workflow.

Experimental Considerations

While the theoretical molecular weight is calculated based on standard atomic weights, the
experimental determination of molecular weight is typically performed using mass
spectrometry. This technique provides the mass-to-charge ratio of ionized molecules, allowing
for the confirmation of the molecular mass and the elucidation of the compound's structure.
High-resolution mass spectrometry can provide highly accurate mass measurements, which
are crucial for confirming the elemental composition of a newly synthesized compound.
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Note: As this guide focuses on the fundamental property of molecular weight, detailed
experimental protocols for the synthesis or application of tert-butyl 3-ethenylazetidine-1-
carboxylate are beyond its scope. Researchers should consult relevant synthetic chemistry
literature for such procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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